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Compound of Interest

Compound Name: (2R)-2-Ethynylazetidine

Cat. No.: B15204341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2R)-2-Ethynylazetidine, a versatile building block, is gaining traction in medicinal chemistry

for its role in creating novel therapeutics. Its strained four-membered azetidine ring and reactive

terminal alkyne functionality offer unique structural and chemical properties, making it a

valuable scaffold for library synthesis and targeted drug design. This technical guide provides

an in-depth overview of its commercial availability, key chemical data, and potential

applications, with a focus on its utility in the development of next-generation kinase inhibitors.

Commercial Availability and Supplier Information
(2R)-2-Ethynylazetidine is commercially available, primarily as its hydrochloride salt, which

enhances its stability and handling. Researchers can procure this compound from various

specialized chemical suppliers. The table below summarizes key information from a prominent

supplier.
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Table 1: Commercial Supplier Data for (2R)-2-Ethynylazetidine Hydrochloride[1]

It is important to note that while the free base form, (2R)-2-Ethynylazetidine (CAS: 2306254-

10-2), is documented, the hydrochloride salt is the more common commercial offering.

Physicochemical Properties
Understanding the fundamental properties of (2R)-2-Ethynylazetidine is crucial for its effective

application in research and development.

Property Value

Molecular Formula C₅H₇N

Molecular Weight 81.12 g/mol

IUPAC Name (2R)-2-ethynylazetidine

SMILES C#C[C@H]1CCN1

InChI Key ZZDARAJSBNOCGZ-YFKPBYRVSA-N

Table 2: Physicochemical Data for (2R)-2-Ethynylazetidine

Applications in Drug Discovery: A Focus on Kinase
Inhibition
The unique structural features of (2R)-2-Ethynylazetidine make it an attractive component for

the synthesis of kinase inhibitors, particularly Janus kinase (JAK) inhibitors. The azetidine

moiety can serve as a rigid scaffold to orient functional groups towards the active site of the

kinase, while the ethynyl group provides a versatile handle for various chemical modifications.

Role in Janus Kinase (JAK) Inhibitors
Patents in the field of medicinal chemistry have disclosed the use of azetidine derivatives in the

development of potent and selective JAK inhibitors. These compounds are crucial in the

treatment of autoimmune diseases, inflammatory conditions, and certain cancers. The

incorporation of the (2R)-2-ethynylazetidine scaffold can lead to compounds with improved

pharmacokinetic and pharmacodynamic profiles.
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Below is a conceptual workflow illustrating the integration of (2R)-2-Ethynylazetidine into a

drug discovery pipeline for developing novel JAK inhibitors.
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Figure 1: Drug discovery workflow for JAK inhibitors.

Experimental Protocols: Synthetic Methodologies
While a specific, detailed experimental protocol for the synthesis of (2R)-2-Ethynylazetidine is

not readily available in public literature, general methods for the synthesis of functionalized

azetidines can be adapted. A common strategy involves the cyclization of a suitably protected

amino alcohol precursor.

General Synthetic Approach for 2-Substituted Azetidines
A plausible synthetic route to 2-substituted azetidines often starts from a chiral amino alcohol.

The workflow below outlines a general, conceptual pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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